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Compound of Interest

Compound Name: Nigrolineaxanthone V

Cat. No.: B041114 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and

analytical methodologies pertinent to Nigrolineaxanthone V, a member of the xanthone class

of natural products. While specific spectral data for Nigrolineaxanthone V is not publicly

available in the referenced literature, this document outlines the general experimental protocols

for the isolation and characterization of the Nigrolineaxanthone series of compounds, based on

the pivotal study by Rukachaisirikul et al. in Phytochemistry (2003).

Introduction
Nigrolineaxanthone V belongs to a series of nine novel xanthones (Nigrolineaxanthones A-I)

first isolated from the stem bark of Garcinia nigrolineata.[1] These compounds are of significant

interest to the scientific community due to the established biological activities of xanthones,

which include antioxidant, anti-inflammatory, and cytotoxic properties. The structural elucidation

of these molecules relies heavily on a combination of mass spectrometry and nuclear magnetic

resonance spectroscopy.

Data Presentation
While the specific quantitative ¹H-NMR, ¹³C-NMR, and mass spectrometry data for

Nigrolineaxanthone V are contained within the full text of the primary literature which is not

publicly accessible, the following tables are formatted to present such data once obtained.
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Table 1: ¹H-NMR Spectroscopic Data for Nigrolineaxanthone V

Position δH (ppm) Multiplicity J (Hz)

Data not available

Table 2: ¹³C-NMR Spectroscopic Data for Nigrolineaxanthone V

Position δC (ppm)

Data not available

Table 3: Mass Spectrometry Data for Nigrolineaxanthone V

Ionization Mode [M+H]⁺ (m/z) Molecular Formula

Data not available

Experimental Protocols
The methodologies outlined below are based on the general procedures reported for the

isolation and characterization of xanthones from Garcinia species.[1]

3.1. Extraction and Isolation

Plant Material Collection and Preparation: The stem bark of Garcinia nigrolineata is

collected, air-dried, and ground into a fine powder.

Solvent Extraction: The powdered bark is subjected to exhaustive extraction with methanol

(MeOH) at room temperature. The resulting crude methanol extract is then concentrated

under reduced pressure.

Fractionation: The crude extract is typically subjected to solvent-solvent partitioning using

solvents of increasing polarity (e.g., n-hexane, ethyl acetate, and water) to yield fractions

with varying chemical profiles.
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Chromatographic Separation: The fractions enriched with xanthones are further purified

using a combination of chromatographic techniques. This often involves column

chromatography over silica gel, followed by preparative thin-layer chromatography (TLC) or

high-performance liquid chromatography (HPLC) to isolate the individual compounds,

including Nigrolineaxanthone V.

3.2. Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H-NMR and ¹³C-NMR spectra are recorded on a spectrometer (typically 300-600 MHz for

¹H).

Samples are dissolved in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, or

Acetone-d₆).

Chemical shifts (δ) are reported in parts per million (ppm) relative to an internal standard

(e.g., tetramethylsilane, TMS).

Advanced 2D-NMR experiments, such as COSY (Correlation Spectroscopy), HSQC

(Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond

Correlation), are employed to establish the connectivity of protons and carbons, which is

crucial for complete structure elucidation.[1]

Mass Spectrometry (MS):

High-resolution mass spectrometry (HRMS), often with electrospray ionization (ESI), is

used to determine the exact mass of the molecule.

This data allows for the calculation of the molecular formula.

Workflow for Isolation and Characterization
The following diagram illustrates the general workflow for the isolation and structural elucidation

of Nigrolineaxanthone V from its natural source.
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Caption: Workflow for the isolation and structural elucidation of Nigrolineaxanthone V.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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